molecular formula C6H10O3S B8786926 3-Acetylmercapto-butyric acid CAS No. 63684-46-8

3-Acetylmercapto-butyric acid

Cat. No.: B8786926
CAS No.: 63684-46-8
M. Wt: 162.21 g/mol
InChI Key: BSPJWLYNHHCMDG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Acetylmercapto-butyric acid is a useful research compound. Its molecular formula is C6H10O3S and its molecular weight is 162.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

63684-46-8

Molecular Formula

C6H10O3S

Molecular Weight

162.21 g/mol

IUPAC Name

3-acetylsulfanylbutanoic acid

InChI

InChI=1S/C6H10O3S/c1-4(3-6(8)9)10-5(2)7/h4H,3H2,1-2H3,(H,8,9)

InChI Key

BSPJWLYNHHCMDG-UHFFFAOYSA-N

Canonical SMILES

CC(CC(=O)O)SC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

40 ml of thioacetic acid are added to 43 g of crotonic acid in 100 ml of dioxane. After adding 20 mg of benzoyl peroxide, the mixture is kept at the boiling point under reflux for 6 hours. The solvent and the excess thioacetic acid are removed by distillation and the product is purified by vacuum distillation. 75 g (92% of theory) of 3-acetylmercapto-butyric acid are obtained; boiling point 94° to 95° C/0.45 mm Hg. nD20 1.4908.
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
43 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
20 mg
Type
reactant
Reaction Step Two

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